![molecular formula C7H11BrO B6250781 2-bromobicyclo[2.2.1]heptan-7-ol CAS No. 101011-79-4](/img/no-structure.png)
2-bromobicyclo[2.2.1]heptan-7-ol
Overview
Description
2-Bromobicyclo[2.2.1]heptan-7-ol, also known as 2-bromocycloheptanol, is a bicyclic monobrominated alcohol with the molecular formula C7H13BrO. It is a colorless liquid with a pungent odor and low volatility. 2-Bromobicyclo[2.2.1]heptan-7-ol is used in a variety of synthetic organic chemistry applications, including the synthesis of pharmaceuticals, agrochemicals, and other organic compounds.
Scientific Research Applications
2-Bromobicyclo[2.2.1]heptan-7-ol has been used in a variety of scientific research applications, including the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. It has been used in the synthesis of analogues of the antifungal agent terbinafine, as well as in the synthesis of a variety of other organic compounds. In addition, 2-bromobicyclo[2.2.1]heptan-7-ol has been used in the synthesis of a variety of heterocyclic compounds, such as pyridines and pyrimidines.
Mechanism of Action
2-Bromobicyclo[2.2.1]heptan-7-ol acts as an electrophile in organic synthesis, meaning that it can react with nucleophiles such as amines, alcohols, and carboxylic acids. The reaction of 2-bromobicyclo[2.2.1]heptan-7-ol with an alcohol, such as methanol or ethanol, yields an alcohol and a bromide ion. The reaction of 2-bromobicyclo[2.2.1]heptan-7-ol with an amine yields an amine salt and a bromide ion.
Biochemical and Physiological Effects
2-Bromobicyclo[2.2.1]heptan-7-ol is not known to have any direct biochemical or physiological effects in humans or animals. However, it is important to note that it is a brominated compound and can potentially interact with other brominated compounds, such as polybrominated diphenyl ethers (PBDEs).
Advantages and Limitations for Lab Experiments
2-Bromobicyclo[2.2.1]heptan-7-ol has several advantages for use in laboratory experiments. It is a relatively inexpensive reagent and is readily available from chemical suppliers. It is also a relatively non-toxic compound, making it safe to handle in small quantities. However, it is important to note that it is a brominated compound and can potentially interact with other brominated compounds, such as polybrominated diphenyl ethers (PBDEs).
Future Directions
The use of 2-bromobicyclo[2.2.1]heptan-7-ol in the synthesis of pharmaceuticals and agrochemicals is an area of active research. In particular, researchers are exploring ways to use 2-bromobicyclo[2.2.1]heptan-7-ol as a building block for the synthesis of novel heterocyclic compounds. Additionally, researchers are investigating ways to use 2-bromobicyclo[2.2.1]heptan-7-ol in the synthesis of polymers and other materials. Finally, researchers are exploring ways to use 2-bromobicyclo[2.2.1]heptan-7-ol in the synthesis of other organic compounds, such as dyes and fragrances.
Synthesis Methods
2-Bromobicyclo[2.2.1]heptan-7-ol can be synthesized from 2-bromobicyclo[2.2.1]heptan-7-olheptanecarboxylic acid, which is readily available from the reaction of cycloheptanecarboxylic acid with bromine in the presence of a base such as sodium hydroxide. The reaction of 2-bromobicyclo[2.2.1]heptan-7-olheptanecarboxylic acid with an alcohol such as methanol or ethanol in the presence of a strong acid such as sulfuric acid yields 2-bromobicyclo[2.2.1]heptan-7-ol.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-bromobicyclo[2.2.1]heptan-7-ol involves the bromination of bicyclo[2.2.1]heptan-7-ol using N-bromosuccinimide (NBS) as the brominating agent.", "Starting Materials": [ "Bicyclo[2.2.1]heptan-7-ol", "N-bromosuccinimide (NBS)", "Chloroform", "Sodium hydroxide (NaOH)", "Hydrochloric acid (HCl)", "Sodium sulfate (Na2SO4)", "Ethyl acetate" ], "Reaction": [ "Step 1: Dissolve bicyclo[2.2.1]heptan-7-ol in chloroform.", "Step 2: Add N-bromosuccinimide (NBS) to the solution and stir at room temperature for several hours.", "Step 3: Add sodium hydroxide (NaOH) solution to the reaction mixture to neutralize the HBr formed during the reaction.", "Step 4: Extract the product with ethyl acetate.", "Step 5: Wash the organic layer with water and dry over sodium sulfate (Na2SO4).", "Step 6: Concentrate the organic layer under reduced pressure to obtain 2-bromobicyclo[2.2.1]heptan-7-ol as a colorless oil." ] } | |
CAS RN |
101011-79-4 |
Product Name |
2-bromobicyclo[2.2.1]heptan-7-ol |
Molecular Formula |
C7H11BrO |
Molecular Weight |
191.1 |
Purity |
95 |
Origin of Product |
United States |
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